Cas no 2228612-66-4 ((3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine)

• Product Name: (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine
• CAS No: 2228612-66-4
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6194545
• PubChem ID: 165702087
• Update Time: 2025-10-30

(3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine
• EN300-1777461
• (3-{3-[(dimethylamino)methyl]phenyl}-2,2-dimethylcyclopropyl)methanamine
• 2228612-66-4

• Inchi： 1S/C15H24N2/c1-15(2)13(9-16)14(15)12-7-5-6-11(8-12)10-17(3)4/h5-8,13-14H,9-10,16H2,1-4H3
• InChI Key： FGRCRAIIOLGLDF-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC=C(CN(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine

Comprehensive Overview of (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2228612-66-4)

The compound (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2228612-66-4) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a dimethylcyclopropyl core with a dimethylamino substituent. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine is its potential role in modulating biological pathways. Researchers have explored its interactions with neurotransmitter systems, particularly those involving dopamine and serotonin, which are critical targets for treating neurological disorders. The compound's dimethylamino group is thought to enhance its bioavailability and binding affinity, making it a subject of intense study in the context of central nervous system (CNS) therapeutics.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as depression, anxiety, and neurodegenerative diseases. This has led to increased scrutiny of compounds like (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine, which exhibit unique pharmacological profiles. Its cyclopropyl ring, for instance, is known to confer metabolic stability, a highly desirable trait in drug candidates.

The synthesis of CAS No. 2228612-66-4 involves multi-step organic reactions, often starting with readily available precursors. Chemists have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent standards required for preclinical and clinical studies. The dimethylamino moiety, in particular, is introduced through selective alkylation reactions, which are well-documented in the literature.

Beyond its pharmaceutical potential, (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine has also been investigated for its utility in chemical biology and proteomics. Its ability to serve as a molecular probe allows researchers to elucidate complex biological mechanisms, paving the way for breakthroughs in understanding disease pathways. This dual applicability—both as a therapeutic agent and a research tool—underscores its versatility.

From a regulatory perspective, CAS No. 2228612-66-4 is not classified as a hazardous substance, making it easier to handle in laboratory settings. However, researchers are advised to adhere to standard safety protocols when working with any chemical compound. The compound's stability under various conditions further enhances its appeal for large-scale production and commercialization.

As the scientific community continues to explore the frontiers of drug discovery, compounds like (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine will undoubtedly play a pivotal role. Its unique structural features and broad applicability make it a standout candidate for future innovations. Whether in the realm of CNS therapeutics or chemical biology, this compound represents a fascinating intersection of chemistry and biology.

In conclusion, (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2228612-66-4) is a compound of significant scientific and commercial interest. Its potential applications span multiple disciplines, from medicinal chemistry to biochemical research, making it a valuable asset in the quest for advanced therapeutics and deeper biological understanding. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation drugs and diagnostic tools.